2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-isopropyl-N-phenylacetamide

• IUPAC Name: 2-[7-(furan-2-yl)-4-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C25H27N5O3S/c1-17(2)30(18-10-5-3-6-11-18)20(31)16-29-24(32)22-23(21(27-29)19-12-9-15-33-19)34-25(26-22)28-13-7-4-8-14-28/h3,5-6,9-12,15,17H,4,7-8,13-14,16H2,1-2H3
• InChI Key: FTJVBIQJWRSWNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCCCC5
• Molecular Formula: C25H27N5O3S
• Molecular Weight: 477.6 g/mol

Description

2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-isopropyl-N-phenylacetamide is a useful research compound. Its molecular formula is C25H27N5O3S and its molecular weight is 477.58. The purity is usually 95%.
BenchChem offers high-quality 2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-isopropyl-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-isopropyl-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Research has explored the synthesis and biological activities of thiazolo[4,5-d]pyridazinones, demonstrating significant analgesic and anti-inflammatory activities. These compounds were synthesized with varying substituents, including furan and piperidine derivatives, showcasing their potential for therapeutic research applications (Demchenko et al., 2015).

Anticancer Potential Studies have also focused on the anticancer potential of compounds featuring piperidine and thiazolo[5,4-d]pyrimidine derivatives. These research efforts highlight the synthesis of new molecules designed as human adenosine A2A receptor antagonists/inverse agonists, with some compounds exhibiting promising anticancer activities (Varano et al., 2020).

Chemical Design for Neurodegenerative Disorders The design and synthesis of heterocyclic compounds incorporating elements such as piperidine and furan have been investigated for their role in treating neurodegenerative disorders. These efforts are directed towards creating molecules with high affinity and selectivity towards specific receptors, potentially offering new therapeutic avenues (Swanson et al., 2009).